2,3-Dihydroxy-2,3-dihydrobenzoate
Overview
Description
2,3-dihydroxy-2,3-dihydrobenzoate is conjugate base of 2,3-dihydroxy-2,3-dihydrobenzoic acid. It is a conjugate base of a 2,3-dihydroxy-2,3-dihydrobenzoic acid.
Scientific Research Applications
Enzymatic Oxidation Studies
2,3-Dihydroxy-2,3-dihydrobenzoate has been studied for its role in enzymatic oxidation processes. For instance, it is oxidized by Pseudomonas fluorescens to α-hydroxymuconic semialdehyde and CO2, providing insights into enzymatic cleavage mechanisms in bacteria (Ribbons & Senior, 1970).
Metabolic Studies
This compound is also a known product in human aspirin metabolism, where it appears in blood plasma and urine following aspirin ingestion (Grootveld & Halliwell, 1988). Its identification and measurement offer valuable insights into drug metabolism in humans.
Bacterial Degradation Pathways
2,3-Dihydroxybenzoate, a precursor in siderophore biosynthesis, has been studied in bacterial degradation pathways. For example, Pseudomonas reinekei utilizes a novel meta-cleavage pathway for its degradation, providing a deeper understanding of bacterial catabolism (Marín, Plumeier, & Pieper, 2012).
Organic Synthesis
The compound is utilized in organic synthesis, such as in the synthesis of 2,3-dihydrobenzo[1,4]dioxine derivatives, indicating its utility in chemical manufacturing (Gabriele et al., 2006).
Role in Iron Uptake
Studies on Escherichia coli have revealed that compounds containing 2,3-dihydroxybenzoic acid and serine play a role in iron uptake, highlighting its importance in microbial nutrition and survival (O'Brien, Cox, & Gibson, 1970).
properties
Molecular Formula |
C7H7O4- |
|---|---|
Molecular Weight |
155.13 g/mol |
IUPAC Name |
5,6-dihydroxycyclohexa-1,3-diene-1-carboxylate |
InChI |
InChI=1S/C7H8O4/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,5-6,8-9H,(H,10,11)/p-1 |
InChI Key |
INCSWYKICIYAHB-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC(C(C(=C1)C(=O)[O-])O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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